Cas no 2172528-19-5 (3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid
• CAS No: 2172528-19-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5792553
• PubChem ID: 165835144
• Update Time: 2025-06-13

3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172528-19-5
• EN300-1451889
• 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid

• Inchi： 1S/C8H12N2O3/c1-5-9-4-6(10(5)2)3-7(11)8(12)13/h4,7,11H,3H2,1-2H3,(H,12,13)
• InChI Key： PDTARSBMYDYMFK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CN=C(C)N1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid

Introduction to 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid (CAS No. 2172528-19-5)

3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172528-19-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a 1,2-dimethyl-1H-imidazol-5-yl substituent and a hydroxypropanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The unique combination of heterocyclic and carboxylic acid functionalities makes it a versatile scaffold for drug discovery and material science applications.

The structure of 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid exhibits a rigid imidazole ring system attached to a prochiral propanoic acid moiety. The presence of two methyl groups at the 1 and 2 positions of the imidazole ring enhances its steric hindrance, which can influence binding interactions with biological targets. This structural motif is reminiscent of several known pharmacophores that have been successfully incorporated into therapeutic agents.

In recent years, there has been growing interest in imidazole derivatives as pharmacological tools due to their broad spectrum of biological activities. The 1,2-dimethyl-1H-imidazol-5-yl group in this compound is particularly noteworthy, as it has been shown to modulate various enzyme systems and receptor interactions. For instance, derivatives of this class have been investigated for their potential roles in anti-inflammatory and anticancer therapies. The hydroxypropanoic acid moiety further contributes to the compound's reactivity, allowing for modifications that can fine-tune its pharmacokinetic properties.

One of the most compelling aspects of 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic transformations that involve the functionalization of imidazole precursors with appropriate alkylating agents and hydroxylating reagents. This synthetic route not only highlights the versatility of imidazole chemistry but also underscores the compound's potential as a building block for more complex molecules.

The biological activity of this compound has been explored in several preclinical studies. Researchers have demonstrated that derivatives of this class exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory pathways. Additionally, some studies suggest that these compounds may interact with ion channels and receptors involved in pain perception and neurovascular regulation. These findings position 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid as a promising candidate for further development into novel therapeutic agents.

From a material science perspective, the unique structural features of this compound make it an attractive candidate for applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions could be exploited in the development of new catalysts or metal chelating agents. Furthermore, the presence of both hydrophilic and lipophilic regions suggests that it may be suitable for use as an additive in drug delivery systems designed to enhance bioavailability or targeted delivery.

The synthetic pathways used to prepare 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid have also been optimized for scalability and cost-effectiveness. Recent advances in flow chemistry have enabled the efficient production of this compound on a larger scale while maintaining high purity standards. This development is particularly significant for industrial applications where reproducibility and yield are critical factors.

In conclusion, 3-(1,2-dimethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid (CAS No. 2172528-19-5) represents a fascinating molecule with diverse potential applications in pharmaceuticals and materials science. Its unique structural features, combined with its synthetic accessibility and demonstrated biological activity, make it a valuable asset for researchers exploring new frontiers in drug discovery and chemical innovation.